4-(3,5-Dicarboxyphenyl)phenol

Specification

• CAS No.: 1261889-89-7
• Molecular Formula: C14H10O5
• Molecular Weight: 258.23 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)benzene-1,3-dicarboxylic acid
• Standard InChI: InChI=1S/C14H10O5/c15-12-3-1-8(2-4-12)9-5-10(13(16)17)7-11(6-9)14(18)19/h1-7,15H,(H,16,17)(H,18,19)
• Standard InChI Key: PUEJCTNHESKEDO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)O

Introduction

Chemical Identity and Structure

4-(3,5-Dicarboxyphenyl)phenol, also known as 5-(4-hydroxyphenyl)benzene-1,3-dicarboxylic acid or 4'-hydroxy-[1,1'-biphenyl]-3,5-dicarboxylic acid, is an aromatic organic compound with the following key identifiers:

Parameter	Value
CAS Number	1261889-89-7
Molecular Formula	C14H10O5
Molecular Weight	258.23 g/mol
IUPAC Name	5-(4-hydroxyphenyl)benzene-1,3-dicarboxylic acid
Standard InChI	InChI=1S/C14H10O5/c15-12-3-1-8(2-4-12)9-5-10(13(16)17)7-11(6-9)14(18)19/h1-7,15H,(H,16,17)(H,18,19)
Standard InChIKey	PUEJCTNHESKEDO-UHFFFAOYSA-N

The compound features a biphenyl core structure where one phenyl ring contains a hydroxyl group (forming the phenol component) and the other ring is substituted with two carboxylic acid groups at positions 3 and 5.

Physical and Chemical Properties

4-(3,5-Dicarboxyphenyl)phenol presents as a white to yellow solid at room temperature. While specific physical data for this exact compound is limited in the available literature, some properties can be inferred from its structure and related compounds:

Solubility Properties

The compound contains both hydrophilic carboxylic acid groups and a moderately polar hydroxyl group, suggesting a complex solubility profile. Similar biphenyl compounds with carboxylic acid functionalities typically show good solubility in polar organic solvents such as tetrahydrofuran, dimethylsulfoxide (DMSO), and dimethylformamide (DMF).

Acid-Base Properties

The compound contains multiple acidic functional groups:

• Two carboxylic acid groups (typical pKa range: 3-5)

• One phenolic hydroxyl group (typical pKa range: 9-10)

Applications and Research Findings

4-(3,5-Dicarboxyphenyl)phenol has potential applications across multiple scientific disciplines:

Materials Science Applications

The bifunctional nature of this compound (combining phenol and dicarboxylic acid moieties) makes it an attractive building block for:

• Metal-Organic Frameworks (MOFs): The dicarboxylic acid groups can coordinate with metal ions to form three-dimensional porous structures, similar to those formed by 1,3,5-tri(4-carboxyphenyl)benzene, which is used in gas storage and separation technologies.

• Polymer Chemistry: The compound can serve as a monomer for polyesters, polyamides, and other condensation polymers with unique properties.

Related Compounds and Derivatives

Several structurally related compounds have been reported in the literature, showing the versatility of this chemical scaffold:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
5-(3-chloro-4-hydroxyphenyl)benzene-1,3-dicarboxylic acid	1261956-85-7	C14H9ClO5	292.67
5-(3-fluoro-4-hydroxyphenyl)benzene-1,3-dicarboxylic acid	Not specified	C14H9FO5	276.22
5-(3-carboxyphenyl)benzene-1,3-dicarboxylic acid	863495-62-9	C15H10O6	286.23
1,3,5-Tri(4-carboxyphenyl)benzene	50446-44-1	C27H18O6	438.43

These related compounds demonstrate the potential for structural modification of the basic scaffold, allowing tuning of physical, chemical, and potentially biological properties.